2-((4-fluorobenzo[d]thiazol-2-yl)amino)-5,5-dimethyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one

• IUPAC Name: 2-[(4-fluoro-1,3-benzothiazol-2-yl)amino]-5,5-dimethyl-4,6-dihydro-1,3-benzothiazol-7-one
• InChI: InChI=1S/C16H14FN3OS2/c1-16(2)6-9-13(10(21)7-16)23-14(18-9)20-15-19-12-8(17)4-3-5-11(12)22-15/h3-5H,6-7H2,1-2H3,(H,18,19,20)
• InChI Key: MSUSBAQXAHMEON-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)SC(=N2)NC3=NC4=C(C=CC=C4S3)F)C
• Molecular Formula: C16H14FN3OS2
• Molecular Weight: 347.4 g/mol
• CAS No.: 862974-51-4

Description

2-((4-fluorobenzo[d]thiazol-2-yl)amino)-5,5-dimethyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one is a useful research compound. Its molecular formula is C16H14FN3OS2 and its molecular weight is 347.43. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Medicinal Applications

Research into the compound 2-((4-fluorobenzo[d]thiazol-2-yl)amino)-5,5-dimethyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one focuses primarily on its synthesis and potential applications in medicinal chemistry, due to its incorporation of fluorine and heterocyclic components which are common in pharmaceutical agents. One aspect of study highlights the synthesis of thiazoles and fused thiazoles, important for their π-rich heterocyclic structures utilized in the development of glucokinase inhibitors and various antimicrobial agents. This synthesis pathway is crucial for generating compounds with specific biological activity, including potential antibacterial properties (Wu & Yang, 2009; Holla, Bhat, & Shetty, 2003).

Antibacterial and Antitumor Activities

Further investigations have expanded into the synthesis of novel dihydronaphthaline and dihydrobenzo[h]quinazoline derivatives from similar chemical frameworks, demonstrating significant antitumor and antibacterial activities. This suggests the compound's derivatives could serve as a foundation for developing new therapeutic agents targeting specific cancers and bacterial infections (Markosyan et al., 2019).

Antimicrobial Screening

The compound’s framework has also been modified to explore antimicrobial efficacy, indicating a broader spectrum of pharmacological potential. Such modifications aim to harness the intrinsic properties of the fluorobenzo[d]thiazol moiety for enhanced antimicrobial activity, potentially offering new avenues for treating resistant microbial strains (Jagtap et al., 2010).

Fluorophore Development for Optoelectronic Applications

Beyond medicinal chemistry, the structural motif of this compound has been explored for developing fluorophores with strong fluorescence and reversible electrochromism. Such applications are crucial in optoelectronics, highlighting the compound's versatility beyond pharmaceutical applications (Woodward et al., 2017).